N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide

• IUPAC Name: N-[2-oxo-2-(2-phenylethylamino)ethyl]benzamide
• InChI: InChI=1S/C17H18N2O2/c20-16(18-12-11-14-7-3-1-4-8-14)13-19-17(21)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,20)(H,19,21)
• InChI Key: OQOJXCIVUOUBQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide, also known as OEA, is a naturally occurring fatty acid amide. It is a member of the N-acylethanolamine family and is found in various tissues, including the brain, liver, and small intestine. OEA has been shown to have a variety of physiological effects, including the regulation of appetite, lipid metabolism, and inflammation. In recent years, OEA has gained attention as a potential therapeutic target for the treatment of obesity and related metabolic disorders.

Mechanism of Action

The mechanism of action of N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide is not fully understood, but it is thought to involve the activation of peroxisome proliferator-activated receptor alpha (PPAR-alpha). PPAR-alpha is a nuclear receptor that plays a key role in the regulation of lipid metabolism. N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide has been shown to activate PPAR-alpha in the liver, leading to increased fatty acid oxidation and reduced lipid accumulation.
Biochemical and Physiological Effects
In addition to its effects on appetite and lipid metabolism, N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide has been shown to have a variety of other physiological effects. These include the regulation of inflammation, glucose metabolism, and cardiovascular function. N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide has also been shown to have neuroprotective effects in the brain.

Advantages and Limitations for Lab Experiments

N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide has several advantages as a research tool. It is a naturally occurring compound that can be synthesized in the laboratory, and it has been shown to have a variety of physiological effects. However, there are also limitations to its use. N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide has a relatively short half-life in vivo, which can make it difficult to study its effects over longer periods of time. Additionally, the mechanisms underlying its effects are not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide. One area of interest is the development of N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide analogs that may have improved pharmacokinetic properties or greater selectivity for specific targets. Another area of interest is the study of N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide in the context of specific disease states, such as obesity or neurodegenerative disorders. Finally, there is interest in understanding the role of N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide in the gut-brain axis and its potential as a therapeutic target for gastrointestinal disorders.

Synthesis Methods

N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide can be synthesized in the laboratory using a variety of methods. One common method involves the reaction of 2-phenylethylamine with benzoyl chloride to yield N-benzoyl-2-phenylethylamine. This intermediate can then be reacted with ethyl chloroformate to yield N-ethyl-N-benzoyl-2-phenylethylamine. Finally, the resulting compound can be hydrolyzed with sodium hydroxide to yield N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide.

Scientific Research Applications

N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide has been the subject of numerous scientific studies in recent years. One area of research has focused on its role in the regulation of appetite and food intake. Studies have shown that N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide can increase feelings of satiety and reduce food intake in both rodents and humans. This has led to interest in N-{2-oxo-2-[(2-phenylethyl)amino]ethyl}benzamide as a potential treatment for obesity and related metabolic disorders.